[2-(Piperidin-2-yl)propyl](propyl)amine

• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• IUPAC Name: 2-piperidin-2-yl-N-propylpropan-1-amine
• InChI: InChI=1S/C11H24N2/c1-3-7-12-9-10(2)11-6-4-5-8-13-11/h10-13H,3-9H2,1-2H3
• InChI Key: FJSVXCYBZPXHOO-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC(C)C1CCCCN1

Description

2-(Piperidin-2-yl)propylamine is a tertiary amine featuring a piperidine ring substituted at the 2-position with a propyl chain, which is further linked to a propylamine group. This structure combines the conformational rigidity of the piperidine ring with the flexibility of aliphatic chains, making it a candidate for pharmaceutical and agrochemical applications. Its physicochemical properties, such as moderate lipophilicity and basicity, are influenced by the piperidine nitrogen and the alkyl substituents.

Preparation Methods

The synthesis of 2-(Piperidin-2-yl)propylamine can be achieved through several synthetic routes. One common method involves the reaction of piperidine with propylamine under specific conditions. Industrial production methods often utilize efficient chlorination of amino alcohols with thionyl chloride (SOCl2), followed by cyclization and reduction steps .

Chemical Reactions Analysis

2-(Piperidin-2-yl)propylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under appropriate conditions.

Scientific Research Applications

2-(Piperidin-2-yl)propylamine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of various heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: It serves as a precursor in the development of pharmaceutical drugs targeting neurological disorders.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Piperidin-2-yl)propylamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The activity and properties of tertiary amines are highly dependent on substituent type, chain length, and steric/electronic effects. Key comparisons include:

Compound Name	Structure/Substituents	Key Properties/Activity	Reference
3-(Dimethylamino)propylamine	–(CH₂)₃–N(CH₃)₂	Moderate anti-proliferative activity in HNSCC models; selectivity influenced by dimethyl substitution .	[1]
3-(Diethylamino)propylamine	–(CH₂)₃–N(C₂H₅)₂	Reduced activity compared to dimethyl variant; bulkier ethyl groups may hinder target binding .	[1]
2-Morpholinoethylamine	–(CH₂)₂–N-(morpholine)	Drastic loss of activity in cancer models; polar morpholine ring may reduce membrane permeability .	[1]
5-(4-Methylpiperazin-1-yl)pyrimidin-2-amine	Pyrimidine linked to methylpiperazine	High binding affinity in kinase inhibitors; methylpiperazine enhances solubility and target engagement .	[2]
N-{4-[3-(4-Fluorophenyl)pyrido[2,3-b]pyrazin-2-yl]-2-pyridyl}isopropylamine	Fluorophenyl and pyridopyrazine groups	Potent p38 MAP kinase inhibition; fluorophenyl enhances hydrophobic interactions .	[9]

Electronic and Steric Considerations

• Piperidine vs. Piperazine : Piperidine (saturated 6-membered ring) offers greater conformational flexibility than piperazine (containing two nitrogen atoms). This flexibility may enhance binding to targets requiring adaptable pharmacophores .
• Alkyl Chain Length : Propyl groups in 2-(Piperidin-2-yl)propylamine balance lipophilicity and steric hindrance compared to shorter (e.g., ethyl) or bulkier (e.g., isopropyl) chains, as seen in anti-cancer agents .
• Aromatic vs. Aliphatic Amines : Pyridinyl or fluorophenyl substituents (e.g., ) improve π-π stacking in target binding but reduce solubility compared to aliphatic amines like the target compound .

Physicochemical Properties

• Basicity : The piperidine nitrogen (pKa ~11) is less basic than morpholine (pKa ~8.4) but more basic than aromatic amines (pKa ~5), affecting protonation and membrane permeability .
• Melting Points: Aminoalkyl hydrazine derivatives with morpholino or methylpiperazine groups exhibit higher melting points (169°C–212°C) due to hydrogen bonding, whereas aliphatic amines like the target compound likely have lower melting points, aiding solubility .

Biological Activity

2-(Piperidin-2-yl)propylamine, a compound featuring a piperidine moiety, has garnered interest in pharmacological research due to its potential biological activities. This article explores its biological activity, focusing on its pharmacodynamics, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(Piperidin-2-yl)propylamine can be represented as follows:

$$\text{C}_{12}\text{H}_{19}\text{N}$$

This compound consists of a piperidine ring attached to a propyl chain, influencing its interaction with various biological targets.

Research indicates that compounds similar to 2-(Piperidin-2-yl)propylamine often act as ligands for neurotransmitter receptors. Specifically, they may interact with histamine receptors (H3R), which play a crucial role in the modulation of neurotransmitter release in the central nervous system (CNS). Studies have shown that H3R antagonists can enhance the levels of neurotransmitters, suggesting potential therapeutic applications in neurological disorders .

In Vitro Studies

In vitro assays have demonstrated that 2-(Piperidin-2-yl)propylamine exhibits significant activity against various biological targets. Notably, it has been evaluated for its inhibition of lysosomal phospholipase A2 (PLA2G15), which is implicated in drug-induced phospholipidosis. Compounds that inhibit PLA2G15 can predict the likelihood of phospholipidosis occurring in vivo, thereby providing insights into their safety profiles during drug development .

Case Studies

• Histamine H3 Receptor Antagonism : A study reported that derivatives similar to 2-(Piperidin-2-yl)propylamine displayed high potency at the guinea pig H3 receptor with pA2 values exceeding 8.0. These findings suggest that such compounds could be beneficial in treating conditions characterized by low neurotransmitter levels .
• Calcium Channel Blockade : Another investigation into related compounds revealed their ability to block N-type calcium channels effectively. For instance, one derivative showed an IC50 of 0.7 µM in functional assays, indicating strong potential as an analgesic agent .

Comparative Biological Activity Table

Compound Name	Target	Biological Activity	Reference
2-(Piperidin-2-yl)propylamine	Histamine H3 Receptor	High potency (pA2 > 8)
Analogous N-type blockers	N-type Calcium Channels	IC50 = 0.7 µM
Cationic amphiphilic drugs	PLA2G15	Inhibitory activity